1-(2-fluorophenyl)-4-[1-(2-nitrobenzyl)-4-piperidinyl]piperazine oxalate

• IUPAC Name: 1-(2-fluorophenyl)-4-[1-[(2-nitrophenyl)methyl]piperidin-4-yl]piperazine;oxalic acid
• InChI: InChI=1S/C22H27FN4O2.C2H2O4/c23-20-6-2-4-8-22(20)26-15-13-25(14-16-26)19-9-11-24(12-10-19)17-18-5-1-3-7-21(18)27(28)29;3-1(4)2(5)6/h1-8,19H,9-17H2;(H,3,4)(H,5,6)
• InChI Key: QPXUTMAKMUXKFI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCN(CC2)C3=CC=CC=C3F)CC4=CC=CC=C4[N+](=O)[O-].C(=O)(C(=O)O)O
• Molecular Formula: C24H29FN4O6
• Molecular Weight: 488.5 g/mol

Description

1-(2-fluorophenyl)-4-[1-(2-nitrobenzyl)-4-piperidinyl]piperazine oxalate, also known as FPPP, is a chemical compound that has been widely studied for its potential applications in scientific research. It is a piperazine derivative that has been shown to have various biochemical and physiological effects, making it a valuable tool for investigating the mechanisms of certain biological processes.

Mechanism of Action

The exact mechanism of action of 1-(2-fluorophenyl)-4-[1-(2-nitrobenzyl)-4-piperidinyl]piperazine oxalate is not fully understood, but it is believed to act as a serotonin and dopamine receptor agonist. It may also affect other neurotransmitter systems, such as the GABAergic and glutamatergic systems. This compound has been shown to have a high affinity for certain serotonin and dopamine receptors, which may contribute to its observed effects on behavior and physiology.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models and in vitro systems. It has been shown to modulate the release of certain neurotransmitters, such as serotonin and dopamine, and may affect the activity of certain ion channels and enzymes. This compound has also been shown to have effects on blood pressure, heart rate, and gastrointestinal motility.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-fluorophenyl)-4-[1-(2-nitrobenzyl)-4-piperidinyl]piperazine oxalate in lab experiments is its well-established synthesis method, which allows for consistent and reproducible results. This compound is also relatively stable and has a long shelf life, making it a convenient tool for researchers. However, one limitation of using this compound is its potential for non-specific binding to other receptors and proteins, which may complicate data interpretation. Additionally, this compound may have off-target effects that are not fully understood, which could affect the validity of certain experimental results.

Future Directions

There are many potential future directions for research involving 1-(2-fluorophenyl)-4-[1-(2-nitrobenzyl)-4-piperidinyl]piperazine oxalate. One area of interest is its potential as a treatment for neurological disorders, such as Parkinson's disease and schizophrenia. Further studies are needed to fully understand the mechanisms of this compound's effects on these disorders and to determine its efficacy and safety as a therapeutic agent. Additionally, this compound could be used to investigate the role of serotonin and dopamine receptors in various physiological processes, such as pain perception and cardiovascular function. Overall, this compound is a valuable tool for scientific research and has the potential to contribute to our understanding of many biological processes.

Scientific Research Applications

1-(2-fluorophenyl)-4-[1-(2-nitrobenzyl)-4-piperidinyl]piperazine oxalate has been used in a variety of scientific research applications, including studies on the central nervous system, cardiovascular system, and gastrointestinal system. It has been shown to have anxiolytic and sedative effects, as well as potential anti-inflammatory and analgesic properties. This compound has also been investigated for its potential as a treatment for various neurological disorders, such as Parkinson's disease and schizophrenia.